Cytidine 5’-Monophosphate

• CAS No.: 63-37-6
• Product Name: Cytidine 5’-Monophosphate
• Molecular Formula: C9H14N3O8P
• Molecular Weight: 323.2 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C9H14N3O8P/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
• Standard InChIKey: IERHLVCPSMICTF-XVFCMESISA-N
• Isomeric SMILES: C1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O
• SMILES: C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)O)O)O
• Canonical SMILES: C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)O)O)O
• Melting Point: 233 dec °C; 233°C
• Physical Description: Solid
• Description: Cytidine monophosphate, also known as CMP or cytidylic acid, belongs to the class of organic compounds known as pyrimidine ribonucleoside monophosphates. These are pyrimidine ribobucleotides with monophosphate group linked to the ribose moiety. Cytidine monophosphate exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Cytidine monophosphate has been found throughout all human tissues, and has also been detected in multiple biofluids, such as saliva and blood. Cytidine monophosphate can be found anywhere throughout the human cell, such as in cytoplasm, golgi, lysosome, and nucleus. Cytidine monophosphate exists in all eukaryotes, ranging from yeast to humans. Cytidine monophosphate participates in a number of enzymatic reactions. In particular, Cytidine monophosphate can be biosynthesized from CDP; which is mediated by the enzyme soluble calcium-activated nucleotidase 1. In addition, Cytidine monophosphate can be biosynthesized from CDP; which is mediated by the enzyme UMP-CMP kinase 2, mitochondrial. In humans, cytidine monophosphate is involved in cardiolipin biosynthesis CL(a-13:0/i-20:0/a-17:0/a-21:0) pathway, cardiolipin biosynthesis CL(i-14:0/a-13:0/18:2(9Z, 11Z)/a-13:0) pathway, cardiolipin biosynthesis CL(a-13:0/a-21:0/i-13:0/i-17:0) pathway, and cardiolipin biosynthesis CL(16:1(9Z)/18:1(9Z)/18:1(11Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway. Cytidine monophosphate is also involved in several metabolic disorders, some of which include Beta ureidopropionase deficiency, the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, the joubert syndrome pathway, and dihydropyrimidinase deficiency. Outside of the human body, cytidine monophosphate can be found in a number of food items such as jew's ear, spelt, oyster mushroom, and white mustard. This makes cytidine monophosphate a potential biomarker for the consumption of these food products.; Cytidine 5'-monophosphate is a pyrimidine ribonucleoside 5'-monophosphate having cytosine as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a pyrimidine ribonucleoside 5'-monophosphate and a cytidine 5'-phosphate. It is a conjugate acid of a cytidine 5'-monophosphate(2-).; A pyrimidine ribonucleoside 5'-monophosphate having cytosine as the nucleobase.
• Synonyms: 5’-Cytidylic Acid; Cytidine 5’-Phosphate; Cytidine 5’-Phosphoric Acid; Cytidine Monophosphate; Cytidine Mono(dihydrogen phosphate)(Ester); Cytidylic Acid; Cytosine 5’-Monophosphate;_x000B_
• PubChem Compound: 6131
• Last Modified: Dec 23 2021